Cas no 2172272-27-2 (tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate)

• Product Name: tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate
• CAS No: 2172272-27-2
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 5938806
• PubChem ID: 165551105
• Update Time: 2025-06-07

tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate
• 2172272-27-2
• EN300-1477006

• Inchi： 1S/C14H21NO2S/c1-14(2,3)17-13(16)10-6-7-15-11(9-10)12-5-4-8-18-12/h4-5,8,10-11,15H,6-7,9H2,1-3H3
• InChI Key： ZWYAWMSYOOURBW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 267.12930009g/mol
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate

Recent Advances in the Study of tert-Butyl 2-(Thiophen-2-yl)piperidine-4-carboxylate (CAS: 2172272-27-2)

The compound tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate (CAS: 2172272-27-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and thiophene substituent, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

One of the key advancements in the study of this compound is its improved synthetic route. Researchers have developed a more efficient and scalable method for producing tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate, which involves a multi-step process including condensation, cyclization, and esterification. This optimized synthesis not only enhances yield but also reduces the production of undesirable by-products, making it more suitable for industrial-scale applications.

Pharmacological evaluations have revealed that tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate exhibits notable activity as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. Preliminary in vitro and in vivo studies suggest that this compound may have potential applications in treating neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, its unique chemical structure has been explored for antimicrobial properties, showing efficacy against certain drug-resistant bacterial strains.

Further investigations into the mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have identified specific binding interactions between the compound and target proteins, shedding light on its high selectivity and potency. Such findings are crucial for the rational design of derivatives with enhanced therapeutic profiles.

In conclusion, tert-butyl 2-(thiophen-2-yl)piperidine-4-carboxylate represents a promising candidate for further drug development. Its versatile pharmacological properties, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable molecule in the quest for novel therapeutics. Future research should focus on clinical validation and the exploration of its full therapeutic potential.